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Compound of Interest

Compound Name: 1-Chloroethane

CAS No.: 16520-13-1

Cat. No.: B12647930

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive analysis of the infrared (IR) spectrum of

chloroethane (C₂H₅Cl). It is intended to serve as a detailed resource for researchers, scientists,

and professionals in drug development and related fields who utilize spectroscopic techniques

for molecular identification and characterization. This document outlines the core principles of

interpreting the chloroethane IR spectrum, presents quantitative data in a structured format,

details experimental methodologies, and provides a visual representation of the underlying

molecular vibrations.

Principles of Infrared Spectroscopy of Chloroethane
Infrared spectroscopy is a powerful analytical technique that probes the vibrational modes of a

molecule. When a molecule is exposed to infrared radiation, it absorbs energy at specific

frequencies that correspond to the vibrations of its chemical bonds. These vibrations, which

include stretching, bending, rocking, and twisting, create a unique spectral fingerprint for each

molecule.
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For chloroethane, the IR spectrum is characterized by absorption bands arising from the

vibrations of its C-H, C-C, and C-Cl bonds. The positions, intensities, and shapes of these

bands provide valuable information about the molecule's functional groups and overall

structure. The spectrum can be broadly divided into two regions: the functional group region

(typically 4000-1500 cm⁻¹) and the fingerprint region (1500-400 cm⁻¹). The fingerprint region is

particularly complex and unique to each molecule, making it highly useful for identification.[1]

Data Presentation: Infrared Absorption of Gaseous
Chloroethane
The following table summarizes the prominent absorption maxima observed in the gas-phase

infrared spectrum of chloroethane. The data is compiled from established spectroscopic

literature and provides assignments for the fundamental vibrational modes.

Wavenumber (cm⁻¹) Intensity
Vibrational Mode
Assignment

2995 Strong CH₃ Asymmetric Stretch

2965 Strong CH₂ Asymmetric Stretch

2948 Strong CH₃ Symmetric Stretch

2885 Medium CH₂ Symmetric Stretch

1478 Medium CH₂ Scissoring

1450 Medium CH₃ Asymmetric Deformation

1390 Medium
CH₃ Symmetric Deformation

(Umbrella)

1285 Medium CH₂ Wagging

1045 Medium C-C Stretch

970 Weak CH₃ Rocking

785 Strong C-Cl Stretch

675 Strong CH₂ Rocking
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Data sourced from Daasch, L. W., Liang, C. Y., & Nielsen, J. R. (1954). Vibrational Spectra and

Calculated Thermodynamic Properties of Ethyl Chloride and 1,1-Dichloroethane. The Journal

of Chemical Physics, 22(8), 1293–1300.

Experimental Protocols: Gas-Phase Infrared
Spectroscopy
The following provides a detailed methodology for obtaining the gas-phase infrared spectrum of

chloroethane, based on standard practices for volatile organic compounds.

Objective: To record the gas-phase infrared absorption spectrum of chloroethane using a

Fourier Transform Infrared (FTIR) spectrometer.

Materials and Equipment:

Fourier Transform Infrared (FTIR) spectrometer

Gas-tight infrared cell with KBr or NaCl windows (typically 10 cm path length)

Vacuum line and pump

Chloroethane gas cylinder or a liquid sample with a means for vaporization

Nitrogen gas (for purging)

Pressure gauge

Procedure:

System Preparation:

Ensure the FTIR spectrometer is powered on and has reached thermal equilibrium.

Purge the sample compartment with dry nitrogen to minimize atmospheric water and

carbon dioxide interference.

Align the gas cell in the sample holder of the spectrometer.
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Background Spectrum Acquisition:

Evacuate the gas cell using the vacuum line to a pressure below 1 Torr.

Close the valve to the vacuum line, isolating the evacuated cell.

Acquire a background spectrum. This will be a measurement of the instrument's response

without any sample present and will be subtracted from the sample spectrum.

Sample Introduction:

Connect the chloroethane source to the gas cell via the vacuum line.

Carefully introduce a small amount of chloroethane vapor into the gas cell. Since

chloroethane is a gas at room temperature and pressure, this can be done by controlled

expansion from a gas cylinder or by carefully vaporizing a small amount of liquid

chloroethane into the evacuated cell.

Monitor the pressure in the gas cell using a pressure gauge. A typical pressure for

obtaining a good quality spectrum is in the range of 10-50 Torr.

Sample Spectrum Acquisition:

Allow the gas sample to equilibrate within the cell for a few minutes.

Acquire the infrared spectrum of the chloroethane sample. The spectrometer will

automatically ratio the single-beam sample spectrum against the previously collected

single-beam background spectrum to produce the final absorbance or transmittance

spectrum.

Data Processing and Analysis:

The resulting spectrum can be processed to identify the positions and intensities of the

absorption bands.

Compare the obtained spectrum with reference spectra from databases for confirmation.
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Visualization of Molecular Vibrations
The following diagrams illustrate the logical relationship between the molecular structure of

chloroethane and its characteristic infrared absorption bands.

Chloroethane (CH₃CH₂Cl) Molecular Vibrations and IR Spectrum
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Caption: Relationship between chloroethane's structure and its IR spectrum.

Gas-Phase FTIR Experimental Workflow
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Caption: Workflow for gas-phase FTIR analysis of chloroethane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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